1-(4-Methylphenyl)sulfonyl-2-methylsulfanyl-4,5-dihydroimidazole

• IUPAC Name: 1-(4-methylphenyl)sulfonyl-2-methylsulfanyl-4,5-dihydroimidazole
• InChI: InChI=1S/C11H14N2O2S2/c1-9-3-5-10(6-4-9)17(14,15)13-8-7-12-11(13)16-2/h3-6H,7-8H2,1-2H3
• InChI Key: MKZAOYBSWAVHBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN=C2SC
• Molecular Formula: C11H14N2O2S2
• Molecular Weight: 270.4 g/mol

Description

1-(4-Methylphenyl)sulfonyl-2-methylsulfanyl-4,5-dihydroimidazole is a chemical compound that belongs to the class of imidazole derivatives. It has gained significant attention in scientific research due to its potential use in the development of new drugs.

Scientific Research Applications

Antimicrobial Activity

Studies have explored the antimicrobial properties of compounds related to 1-(4-Methylphenyl)sulfonyl-2-methylsulfanyl-4,5-dihydroimidazole. For instance, novel structures derived from benzimidazole sulfanyl derivatives have shown potent and selective activities against gastric pathogens like Helicobacter pylori, indicating potential applications in treating infections resistant to conventional antibiotics (Carcanague et al., 2002). Another study highlights the synthesis and antimicrobial evaluation of novel sulfides and sulfones of methylene-bridged benzisoxazolylimidazo[1,3,4]thiadiazoles, showcasing a range of activities against various microorganisms (Belavagi et al., 2015).

Antioxidant and Antiradical Activities

Compounds incorporating the structural features of 1-(4-Methylphenyl)sulfonyl-2-methylsulfanyl-4,5-dihydroimidazole have been evaluated for their antioxidant activities. A study on biphenyl and imidazobenzimidazole derivatives, including 2-(biphenyl-4-yl)imidazo[1,2-a]benzimidazoles, demonstrated significant in vitro antioxidant activity, suggesting these compounds as potential antioxidants for therapeutic applications (Spasov et al., 2022).

Material Science Applications

Research into the material science applications of related compounds has focused on their use in fuel cell technologies and polymeric materials. Sulfonated polyimides bearing benzimidazole groups, for example, have been synthesized for direct methanol fuel cell applications, indicating the role of these compounds in improving fuel cell efficiency and durability (Chen et al., 2010). Additionally, the synthesis of covalently cross-linked sulfonated copolyimide membranes containing benzimidazole groups has been explored, highlighting their potential in enhancing membrane stability and performance in various applications (Zhang et al., 2009).

Synthetic Chemistry

The synthetic versatility of 1-(4-Methylphenyl)sulfonyl-2-methylsulfanyl-4,5-dihydroimidazole and its derivatives has been a subject of study as well. For instance, N-Methylimidazole-catalyzed synthesis of carbamates from hydroxamic acids via the Lossen rearrangement has been reported, showcasing an efficient, one-pot method for producing carbamates, which are valuable in various chemical syntheses (Yoganathan & Miller, 2013).